Cas no 35234-62-9 (9-methyl-N-propyl-9H-Purin-6-amine)

9-methyl-N-propyl-9H-Purin-6-amine structure
35234-62-9 structure
Product Name:9-methyl-N-propyl-9H-Purin-6-amine
CAS No:35234-62-9
MF:C9H13N5
MW:191.233020544052
CID:1111387
PubChem ID:221109
Update Time:2025-04-20

9-methyl-N-propyl-9H-Purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-N-propyl-9H-Purin-6-amine
    • 35234-62-9
    • SCHEMBL18520986
    • NSC-4955
    • 9-methyl-N-propylpurin-6-amine
    • DTXSID60956675
    • CHEMBL1968016
    • NCI60_004189
    • NSC4955
    • Inchi: 1S/C9H13N5/c1-3-4-10-8-7-9(12-5-11-8)14(2)6-13-7/h5-6H,3-4H2,1-2H3,(H,10,11,12)
    • InChI Key: KGVDZSITWBPXTJ-UHFFFAOYSA-N
    • SMILES: N(C1=C2C(=NC=N1)N(C)C=N2)CCC

Computed Properties

  • Exact Mass: 191.11729
  • Monoisotopic Mass: 191.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 381.2°C at 760 mmHg
  • Flash Point: 184.4°C
  • Refractive Index: 1.659
  • PSA: 55.63
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